molecular formula C15H13NO B1675853 M-5Mpep

M-5Mpep

Cat. No.: B1675853
M. Wt: 223.27 g/mol
InChI Key: CCQPQKFLWKYOMJ-UHFFFAOYSA-N
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Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-(3-Methoxyphenyl)ethynyl)-5-methylpyridine typically involves the following steps:

Industrial Production Methods

While specific industrial production methods for 2-(2-(3-Methoxyphenyl)ethynyl)-5-methylpyridine are not widely documented, the general approach would involve scaling up the laboratory synthesis process. This includes optimizing reaction conditions, using larger reactors, and employing continuous flow techniques to enhance efficiency and yield.

Chemical Reactions Analysis

Types of Reactions

2-(2-(3-Methoxyphenyl)ethynyl)-5-methylpyridine undergoes various chemical reactions, including:

Common Reagents and Conditions

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction can produce alcohols or amines .

Scientific Research Applications

2-(2-(3-Methoxyphenyl)ethynyl)-5-methylpyridine has several scientific research applications:

Mechanism of Action

2-(2-(3-Methoxyphenyl)ethynyl)-5-methylpyridine exerts its effects by acting as a partial negative allosteric modulator of the metabotropic glutamate 5 receptor. This modulation leads to a decrease in the receptor’s activity, which in turn affects various downstream signaling pathways. The compound has been shown to enhance the action of ®-ketamine, indicating a convergent mechanism of action involving brain-derived neurotrophic factor-dependent pathways .

Comparison with Similar Compounds

Similar Compounds

Uniqueness

2-(2-(3-Methoxyphenyl)ethynyl)-5-methylpyridine is unique in that it is a partial negative allosteric modulator, which means it retains therapeutic effects while having a broader therapeutic window compared to full antagonists and modulators. This makes it a promising candidate for further research and potential clinical applications .

Properties

Molecular Formula

C15H13NO

Molecular Weight

223.27 g/mol

IUPAC Name

2-[2-(3-methoxyphenyl)ethynyl]-5-methylpyridine

InChI

InChI=1S/C15H13NO/c1-12-6-8-14(16-11-12)9-7-13-4-3-5-15(10-13)17-2/h3-6,8,10-11H,1-2H3

InChI Key

CCQPQKFLWKYOMJ-UHFFFAOYSA-N

SMILES

CC1=CN=C(C=C1)C#CC2=CC(=CC=C2)OC

Canonical SMILES

CC1=CN=C(C=C1)C#CC2=CC(=CC=C2)OC

Appearance

Solid powder

Purity

>98% (or refer to the Certificate of Analysis)

shelf_life

>3 years if stored properly

solubility

Soluble in DMSO

storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Synonyms

2-(2-(3-methoxyphenyl)ethynyl)-5-methylpyridine
M-5MPEP compound

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 5-methyl-2-trimethylsilanylethynylpyridine (5.32 mmol) in 25 mL degassed N,N-dimethylformamide was added successively 3-bromoanisole (6.96 mmol), CuI (0.57 mmol), Et3N (21.2 mmol) and trans-dichlorobis(triphenylphosphine)palladium (29 mmol). The resulting mixture was warmed to 70° C., Bu4NF (5.85 mmol) was added drop-wise, and the reaction was stirred at this temperature 2 h. After cooling, 20 mL of H2O was added and the resulting solution was extracted with EtOAc (4×20 mL). The organic layer was washed with saturated NaCl (3×20 mL), dried over Na2SO4 and evaporated to dryness. Purification of the residue by column chromatography provided M-5MPEP in 52% yield as a yellow oil. HCl salts were prepared by adding 2 M HCl/Et2O to a solution of free base in EtOAc and isolated by suction filtration. 1H NMR (CDC13) δ ppm: 2.20 (s, 3H, CH3); 3.67 (s, 3H, CH3); 6.79 (ddd, 1H, J=8.5, 2.5, 1.0 Hz, CHAr); 7.01-7.02 (m, 1H, CHAr); 7.07 (dt, 1H, J=8.5, 1.0 Hz, CHAr); 7.13 (t, IH, J=8.5 Hz, CHAr); 7.29 (d, 1H, J=7.5 Hz, CHAr); 7.33 (dd, 1H, J=7.5, 2.5 Hz, CHAr); 8.32 (s, 1H, CHAr). 13C NMR (CDCh) δ ppm: 18.8 (1C, CH3); 55.6 (1C, CH3); 88.8 (1C, C═C); 88.9 (1C, C═C); 115.9 (1C, CHAr); 116.9 (1C, CHAr); 123.8 (1C, Cq); 124.6 (1C, CHAr); 127.0 (1C, CHAr); 129.6 (1C, CHAr); 133.1 (1C, Cq); 137.0 (1C, CHAr); 140.8 (1C, Cq); 150.9 (1C, CHAr); 159.6 (1C, Cq). HCl salt mp 171-172° C. Anal. C 15H13NO HC1 0.2H20) C, H, N.
Quantity
5.32 mmol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
6.96 mmol
Type
reactant
Reaction Step Two
Name
Quantity
21.2 mmol
Type
reactant
Reaction Step Two
Name
CuI
Quantity
0.57 mmol
Type
catalyst
Reaction Step Two
Quantity
29 mmol
Type
catalyst
Reaction Step Two
Name
Quantity
5.85 mmol
Type
reactant
Reaction Step Three
Name
Quantity
20 mL
Type
solvent
Reaction Step Four
Yield
52%

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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